Cas no 76201-95-1 (3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane)

3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane structure
76201-95-1 structure
Product Name:3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane
CAS No:76201-95-1
MF:C8H16NO
MW:142.218742370605
CID:1004116
PubChem ID:156389
Update Time:2025-04-20

3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane Chemical and Physical Properties

Names and Identifiers

    • CLIDINIUM BROMIDE RELATED COMPOUND A (250 MG) (3-HYDROXY-1-METHYLQUINUCLINDINIUM BROMIDE)
    • 1-methyl-1-azoniabicyclo[2.2.2]octan-3-ol
    • 3-hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane
    • 3-Hydroxy-1-methylquinuclidinium bromide
    • 76201-95-1
    • DTXSID60997548
    • Ro-5-5172
    • 3-HYDROXY-1-METHYL-1-AZABICYCLO[2.2.2]OCTAN-1-IUM
    • SCHEMBL4906944
    • CLIDINIUM BROMIDE RELATED COMPOUND A (250 MG) (3-HYDROXY-1-METHYLQUINUCLINDINIUM BROMIDE)
    • Ro 5-5172
    • 1-methyl-1-azoniabicyclo[2.2.2]octan-3-ol;bromide
    • AKOS005521198
    • starbld0006609
    • 3-Hydroxy-1-methylquinuclidin-1-ium
    • STK697939
    • 3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane
    • Inchi: 1S/C8H16NO/c1-9-4-2-7(3-5-9)8(10)6-9/h7-8,10H,2-6H2,1H3/q+1
    • InChI Key: COGVKUASZSWOLT-UHFFFAOYSA-N
    • SMILES: OC1C[N+]2(C)CCC1CC2

Computed Properties

  • Exact Mass: 142.12300
  • Monoisotopic Mass: 142.123189134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 0.17630

3-Hydroxy-1-methyl-1-azoniabicyclo2.2.2octane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C576253-2.5mg
3-Hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane
76201-95-1
2.5mg
$ 50.00 2022-06-06
TRC
C576253-5mg
3-Hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane
76201-95-1
5mg
$ 70.00 2022-06-06
TRC
C576253-25mg
3-Hydroxy-1-methyl-1-azoniabicyclo[2.2.2]octane
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25mg
$ 275.00 2022-06-06
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